Cas no 1236259-21-4 (2-Amino-1-4-(2-hydroxyethyl)-1-piperazinyl-3-methyl-1-butanone hydrochloride)

• Product Name: 2-Amino-1-4-(2-hydroxyethyl)-1-piperazinyl-3-methyl-1-butanone hydrochloride
• CAS No: 1236259-21-4
• MF: C₁₁H₂₄ClN₃O₂
• MW: 265.780161857605
• CID: 1074989
• PubChem ID: 53409017
• Update Time: 2025-05-20

2-Amino-1-4-(2-hydroxyethyl)-1-piperazinyl-3-methyl-1-butanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-[4-(2-hydroxyethyl)-1-piperazinyl]-3-methyl-1-butanone hydrochloride
• 1236259-21-4
• AKOS015848253
• 2-amino-1-[4-(2-hydroxyethyl)piperazin-1-yl]-3-methylbutan-1-one hydrochloride
• 2-Amino-1-(4-(2-hydroxyethyl)piperazin-1-yl)-3-methylbutan-1-onehydrochloride
• 2-amino-1-[4-(2-hydroxyethyl)piperazin-1-yl]-3-methylbutan-1-one;hydrochloride
• 2-Amino-1-(4-(2-hydroxyethyl)piperazin-1-yl)-3-methylbutan-1-one hydrochloride
• 2-Amino-1-4-(2-hydroxyethyl)-1-piperazinyl-3-methyl-1-butanone hydrochloride

• MDL： MFCD13562085
• Inchi： 1S/C11H23N3O2.ClH/c1-9(2)10(12)11(16)14-5-3-13(4-6-14)7-8-15;/h9-10,15H,3-8,12H2,1-2H3;1H
• InChI Key： ZGSYTSZSPQFJJV-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C(C)C)N)N1CCN(CCO)CC1

Computed Properties

• Exact Mass: 265.1557047g/mol
• Monoisotopic Mass: 265.1557047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.8Ų

Additional information on 2-Amino-1-4-(2-hydroxyethyl)-1-piperazinyl-3-methyl-1-butanone hydrochloride

Introduction to 2-Amino-1-4-(2-hydroxyethyl)-1-piperazinyl-3-methyl-1-butanone Hydrochloride (CAS No. 1236259-21-4)

2-Amino-1-4-(2-hydroxyethyl)-1-piperazinyl-3-methyl-1-butanone hydrochloride (CAS No. 1236259-21-4) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of piperazine and has gained attention for its unique structural features and biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological applications, and recent research advancements associated with this compound.

The chemical structure of 2-Amino-1-4-(2-hydroxyethyl)-1-piperazinyl-3-methyl-1-butanone hydrochloride is characterized by a piperazine ring, a hydroxyethyl group, and a methylbutanone moiety. These functional groups contribute to its diverse reactivity and potential for forming stable complexes with various biomolecules. The presence of the hydroxyethyl group enhances the compound's solubility in aqueous environments, making it suitable for use in biological systems.

The synthesis of 2-Amino-1-4-(2-hydroxyethyl)-1-piperazinyl-3-methyl-1-butanone hydrochloride typically involves multi-step reactions, starting from readily available starting materials. One common approach involves the reaction of 4-(2-hydroxyethyl)piperazine with an appropriate ketone or aldehyde, followed by reductive amination to introduce the amino group. The final step involves the formation of the hydrochloride salt to improve stability and solubility. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes, reducing the overall cost and ecological impact of production.

In terms of biological applications, 2-Amino-1-4-(2-hydroxyethyl)-1-piperazinyl-3-methyl-1-butanone hydrochloride has shown promising activity in various therapeutic areas. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been investigated for its ability to modulate enzymes related to neurodegenerative disorders, cancer, and inflammatory conditions. The compound's ability to cross the blood-brain barrier (BBB) makes it particularly interesting for central nervous system (CNS) disorders.

Recent research has also explored the use of 2-Amino-1-4-(2-hydroxyethyl)-1-piperazinyl-3-methyl-1-butanone hydrochloride as a lead compound for drug development. Preclinical studies have shown that it exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further optimization and clinical evaluation.

The structural flexibility of 2-Amino-1-4-(2-hydroxyethyl)-1-piperazinyl-3-methyl-1-butanone hydrochloride allows for the introduction of various substituents to enhance its therapeutic potential. For example, modifications at the piperazine ring or the hydroxyethyl group can significantly affect its binding affinity to target proteins and improve its selectivity. Ongoing research is focused on identifying optimal modifications that can enhance the compound's efficacy while minimizing side effects.

In addition to its direct therapeutic applications, 2-Amino-1-4-(2-hydroxyethyl)-1-piperazinyl-3-methyl-1-butanone hydrochloride has been used as a tool compound in biochemical assays and high-throughput screening (HTS) platforms. Its well-defined structure and known biological activities make it a valuable reference point for evaluating the performance of novel compounds in drug discovery pipelines.

The safety profile of 2-Amino-1-4-(2-hydroxyethyl)-1-piperazinyl-3-methyl-1-butanone hydrochloride is another critical aspect that has been extensively studied. Toxicological assessments have shown that it exhibits low toxicity across various in vitro and in vivo models. However, as with any new chemical entity (NCE), ongoing monitoring is essential to ensure its safety during clinical trials and subsequent use in patients.

In conclusion, 2-Amino-1-4-(2-hydroxyethyl)-1-piperazinyl-3-methyl-1-butanone hydrochloride (CAS No. 1236259-21-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, favorable biological activities, and good safety profile make it an attractive candidate for further development as a therapeutic agent. As research continues to advance, it is likely that new insights into its mechanisms of action and potential therapeutic uses will emerge, contributing to the advancement of healthcare solutions.